Cas no 311346-81-3 (2-Quinoxalinecarboxaldehyde,6-fluoro-)

• Product Name: 2-Quinoxalinecarboxaldehyde,6-fluoro-
• CAS No: 311346-81-3
• MF: C₉H₅FN₂O
• MW: 176.147205114365
• CID: 300712
• PubChem ID: 22136441
• Update Time: 2025-04-19

2-Quinoxalinecarboxaldehyde,6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxaldehyde,6-fluoro-
• GBEBGPMNXHKEEW-UHFFFAOYSA-N
• 311346-81-3
• 6-fluoroquinoxaline-2-carboxaldehyde
• SCHEMBL6085397
• 6-fluoroquinoxaline-2-carbaldehyde

• Inchi： 1S/C9H5FN2O/c10-6-1-2-8-9(3-6)11-4-7(5-13)12-8/h1-5H
• InChI Key： GBEBGPMNXHKEEW-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NC=C(C=O)N=2

Computed Properties

• Exact Mass: 176.03865
• Monoisotopic Mass: 176.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85